Cas no 1417360-02-1 (3-Ethyl-2-(((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl)thio)quinazolin-4(3H)-one)

• Product Name: 3-Ethyl-2-(((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl)thio)quinazolin-4(3H)-one
• CAS No: 1417360-02-1
• MF: C₁₆H₁₄N₂O₄S
• MW: 330.358362674713
• CID: 5716397
• PubChem ID: 91962473
• Update Time: 2025-05-19

3-Ethyl-2-(((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl)thio)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-[(5-hydroxy-4-oxopyran-2-yl)methylsulfanyl]quinazolin-4-one
• 1417360-02-1
• 3-ethyl-2-{[(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-one
• 3-ethyl-2-{[(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl]thio}quinazolin-4(3H)-one
• 3-Ethyl-2-(((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl)thio)quinazolin-4(3H)-one
• A911196
• 3-Ethyl-2-(5-hydroxy-4-oxo-4H-pyran-2-ylmethylsulfanyl)-3H-quinazolin-4-one
• 4(3H)-Quinazolinone, 3-ethyl-2-[[(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl]thio]-

• Inchi： 1S/C16H14N2O4S/c1-2-18-15(21)11-5-3-4-6-12(11)17-16(18)23-9-10-7-13(19)14(20)8-22-10/h3-8,20H,2,9H2,1H3
• InChI Key： KIAOQOJMKMUBGA-UHFFFAOYSA-N
• SMILES： S(CC1=CC(C(=CO1)O)=O)C1=NC2C=CC=CC=2C(N1CC)=O

Computed Properties

• Exact Mass: 330.06742811g/mol
• Monoisotopic Mass: 330.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 561.5±60.0 °C(Predicted)
• pka: 7.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-Ethyl-2-(((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl)thio)quinazolin-4(3H)-one

3-Ethyl-2-(((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl)thio)quinazolin-4(3H)-one: A Comprehensive Overview

The compound with CAS No. 1417360-02-1, known as 3-Ethyl-2-(((5-hydroxy-4-oxo-4H-pyran-2-yl)methyl)thio)quinazolin-4(3H)-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazolinones, which are well-known for their diverse biological activities and potential applications in drug development. The structure of this molecule is characterized by a quinazolinone core with specific substituents that contribute to its unique properties.

The quinazolinone framework is a bicyclic structure consisting of a benzene ring fused with a pyrimidine ring. In this compound, the quinazolinone core is further modified with an ethyl group at the 3-position and a thioether substituent at the 2-position. The thioether group is derived from a hydroxypyrone moiety, specifically 5-hydroxy-4H-pyran-2-one, which adds complexity and potential functionality to the molecule. This combination of structural elements makes 3-Ethyl-2-(((5-hydroxy-4H-pyran-2-one)methyl)thio)quinazolinone a promising candidate for various biochemical and pharmacological studies.

Recent studies have highlighted the importance of quinazolinones in medicinal chemistry, particularly due to their ability to modulate key biological targets such as kinases, proteases, and other enzymes involved in disease pathways. The presence of the hydroxypyrone moiety in this compound introduces additional functional groups that could enhance its bioactivity. For instance, the hydroxyl group on the pyran ring may participate in hydrogen bonding interactions, potentially improving the molecule's solubility and bioavailability.

One of the most exciting aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring the role of quinazolinones in inhibiting cancer-related enzymes, such as cyclin-dependent kinases (CDKs), which are critical for cell cycle regulation. The ethyl group at the 3-position and the thioether substituent at the 2-position may play pivotal roles in optimizing the molecule's binding affinity and selectivity for these targets.

In addition to its therapeutic potential, 3-Ethyl-2-(((5-hydroxy-pyran-methyl)thio)quinazolinone has also been studied for its photophysical properties. The conjugated system within the quinazolinone core can absorb light in the UV-vis spectrum, making it a candidate for applications in optoelectronics or as a photosensitizer in photodynamic therapy (PDT). PDT is an emerging treatment modality for cancers and other diseases, where photosensitizers generate reactive oxygen species upon light activation, leading to selective cell death.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the quinazolinone core through condensation reactions, followed by functionalization at specific positions to introduce the ethyl and thioether substituents. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has enabled researchers to optimize reaction conditions and improve yields.

From an analytical standpoint, modern characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in confirming the structure and purity of this compound. These tools provide critical insights into molecular geometry, stereochemistry, and intermolecular interactions, which are essential for understanding its biological behavior.

In terms of safety and toxicity profiles, preliminary studies suggest that 3-Ethyl-thioquinazolinone exhibits low cytotoxicity against normal cells while showing potent activity against cancer cell lines. This selectivity is attributed to its ability to target specific pathways that are overactive in cancer cells but not significantly involved in normal cellular processes.

Looking ahead, collaborative efforts between chemists and biologists are expected to further elucidate the mechanism of action of this compound. Understanding how it interacts with cellular machinery will be crucial for refining its therapeutic potential and minimizing off-target effects. Additionally, ongoing research into its pharmacokinetics will provide valuable information on how it behaves within the body, including absorption, distribution, metabolism, and excretion (ADME).

In conclusion, 3-Ethyl-thioquinazolinone represents a compelling example of how structural modifications can enhance the bioactivity and versatility of organic molecules. With its unique combination of functional groups and promising biological profiles, this compound holds significant potential for advancing both medicinal chemistry and materials science.